Cas no 864940-27-2 (methyl 2-(2-fluorobenzamido)thiophene-3-carboxylate)

• Product Name: methyl 2-(2-fluorobenzamido)thiophene-3-carboxylate
• CAS No: 864940-27-2
• MF: C₁₃H₁₀FNO₃S
• MW: 279.28680562973
• CID: 6256146
• PubChem ID: 3675046
• Update Time: 2025-10-22

methyl 2-(2-fluorobenzamido)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(2-fluorobenzamido)thiophene-3-carboxylate
• 864940-27-2
• CCG-298293
• methyl 2-[(2-fluorobenzoyl)amino]thiophene-3-carboxylate
• SR-01000011691-1
• AKOS024605283
• SR-01000011691
• F1358-0081

• Inchi： 1S/C13H10FNO3S/c1-18-13(17)9-6-7-19-12(9)15-11(16)8-4-2-3-5-10(8)14/h2-7H,1H3,(H,15,16)
• InChI Key： FORPQUWQHVYWSG-UHFFFAOYSA-N
• SMILES： S1C=CC(C(=O)OC)=C1NC(C1C=CC=CC=1F)=O

Computed Properties

• Exact Mass: 279.03654252g/mol
• Monoisotopic Mass: 279.03654252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 83.6Ų

Additional information on methyl 2-(2-fluorobenzamido)thiophene-3-carboxylate

Methyl 2-(2-Fluorobenzamido)thiophene-3-Carboxylate (CAS 864940-27-2): Properties, Applications, and Market Insights

Methyl 2-(2-fluorobenzamido)thiophene-3-carboxylate (CAS 864940-27-2) is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. This thiophene-based derivative combines a fluorobenzamido moiety with a methyl carboxylate group, creating unique chemical properties that make it valuable for drug discovery and material science applications.

The compound's molecular structure features a thiophene ring substituted at the 2-position with a 2-fluorobenzamido group and at the 3-position with a methyl carboxylate functionality. This specific arrangement contributes to its enhanced stability and bioavailability, making it particularly interesting for researchers developing new therapeutic agents. Recent studies suggest potential applications in targeting specific enzyme systems, though detailed pharmacological data remains proprietary among research institutions.

In synthetic chemistry, methyl 2-(2-fluorobenzamido)thiophene-3-carboxylate serves as a versatile building block for more complex molecular architectures. Its fluorinated aromatic system provides electronic effects that can influence reaction pathways, while the ester group offers multiple derivatization possibilities. Chemists value this compound for its ability to participate in various coupling reactions and as a precursor for heterocyclic expansions.

The global market for specialty fluorinated compounds like CAS 864940-27-2 has grown steadily, driven by increasing demand in pharmaceutical research and advanced material development. Market analysts note particular interest from companies focusing on kinase inhibitors and GPCR-targeted therapies, where such fluorinated heterocycles often play crucial roles. The compound's commercial availability remains limited to specialized chemical suppliers catering to research institutions and pharmaceutical developers.

From a regulatory perspective, methyl 2-(2-fluorobenzamido)thiophene-3-carboxylate falls under standard laboratory chemical classifications. Proper handling requires standard organic chemistry laboratory precautions, including adequate ventilation and personal protective equipment. The compound's physicochemical properties (melting point, solubility profile, and stability characteristics) make it suitable for various experimental conditions encountered in medicinal chemistry workflows.

Recent patent literature reveals growing interest in thiophene-3-carboxylate derivatives as privileged scaffolds in drug design. Several applications specifically mention structural analogs of CAS 864940-27-2 as intermediates for potential antiviral and anti-inflammatory agents. This aligns with current pharmaceutical industry trends toward targeted small molecule therapies and precision medicine approaches.

Analytical characterization of methyl 2-(2-fluorobenzamido)thiophene-3-carboxylate typically involves HPLC, NMR (particularly ¹⁹F NMR for the fluorine moiety), and mass spectrometry techniques. The compound's distinct spectral signatures facilitate quality control in synthetic applications and help researchers verify successful derivatization reactions. These analytical features contribute to its popularity as a reference standard in method development for fluorinated compound analysis.

Environmental and safety assessments indicate that CAS 864940-27-2 requires standard chemical waste management procedures. While not classified as acutely hazardous, its fluorinated aromatic structure warrants consideration in disposal protocols to minimize environmental impact. Research laboratories typically handle such compounds under their standard operating procedures for organic synthetic intermediates.

The synthesis of methyl 2-(2-fluorobenzamido)thiophene-3-carboxylate generally proceeds through condensation reactions between appropriately functionalized thiophene precursors and fluorinated benzoyl derivatives. Process chemists continue to optimize these routes to improve yields and reduce byproduct formation, particularly for scale-up purposes. Recent advances in green chemistry principles have influenced some synthetic approaches to this valuable intermediate.

Looking forward, the scientific community anticipates expanded applications for thiophene-based fluorinated compounds like 864940-27-2, especially in emerging areas such as proteolysis targeting chimeras (PROTACs) and covalent inhibitor development. The compound's balanced lipophilicity and ability to participate in key molecular interactions position it as a potentially valuable scaffold in these cutting-edge therapeutic modalities.

For researchers sourcing methyl 2-(2-fluorobenzamido)thiophene-3-carboxylate, quality specifications typically include ≥95% purity by HPLC, proper characterization data, and batch-to-batch consistency. The compound's stability under various storage conditions (generally recommended at 2-8°C under inert atmosphere) ensures reliable performance in sensitive synthetic sequences. These quality considerations become particularly important when the compound serves as a key intermediate in multistep syntheses.

The pricing and availability of CAS 864940-27-2 reflect its status as a specialty research chemical. While not commodity-priced, its value in facilitating drug discovery programs justifies the investment for many pharmaceutical and biotechnology companies. Market dynamics suggest stable demand with potential growth as more researchers explore fluorinated heterocycles in their molecular design strategies.